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Executive Summary

This guide provides a detailed comparative analysis of the Ubiquitin Specific Peptidase 30
(USP30) inhibitor FT3967385. Our objective is to present an objective overview of its
performance based on available experimental data.

A thorough search for publicly available information on DS17701585 yielded no relevant
results. Consequently, a direct comparison between DS17701585 and FT3967385 is not
feasible at this time. This guide will therefore focus on the characterization of FT3967385, a
potent and selective USP30 inhibitor.

USP30 is a deubiquitinating enzyme localized to the outer mitochondrial membrane that acts
as a negative regulator of mitophagy, the selective removal of damaged mitochondria.[1]
Inhibition of USP30 is a promising therapeutic strategy for diseases associated with
mitochondrial dysfunction, such as Parkinson's disease.[2][3] FT3967385 is a novel N-cyano
pyrrolidine-derived compound that has been shown to recapitulate the effects of genetic loss of
USP30, effectively promoting the ubiquitination of mitochondrial proteins and subsequent
mitophagy.[4]

FT3967385: Performance Data
In Vitro Inhibitory Activity
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FT3967385 demonstrates potent and covalent inhibition of recombinant USP30.

Parameter Value Reference
IC50 ~1nM [1][4]

Kl 108 + 14 nM [1]

kinact 0.088 £ 0.002 min-1 [1]
Mechanism Covalent [1][4]

Selectivity Profile

FT3967385 exhibits high selectivity for USP30 over other deubiquitinating enzymes (DUBS), as
determined by a DUB profiler screen.

% Inhibition (at 200 nM

DUB Target FT3967385) Reference
USP30 ~100% [1]
USP6 ~40% [1]
Other USPs Minimal Inhibition [1]

Signaling Pathway and Experimental Workflows
USP30 in the PINK1-Parkin Mitophagy Pathway

USP30 counteracts the ubiquitination of mitochondrial outer membrane proteins mediated by
the E3 ligase Parkin, thereby inhibiting the clearance of damaged mitochondria. Inhibition of
USP30 enhances the ubiquitination signal, promoting mitophagy.
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USP30 in PINK1-Parkin Mediated Mitophagy
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SILAC-based Quantitative Ubiquitylome Analysis Workflow

Cell Culture & Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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